Cas no 128970-26-3 (Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-,methyl ester)

• Product name: Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-,methyl ester
• CAS No: 128970-26-3
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• MDL: MFCD08461822
• CID: 1223742
• PubChem ID: 6197807

Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-,methyl ester
• MFCD08461822
• 128970-26-3
• SCHEMBL14903604
• Methyl 2-benzyloxycarbonylimino-3,3,3-trifluoropropionate
• methyl (2Z)-3,3,3-trifluoro-2-phenylmethoxycarbonyliminopropanoate
• MUUYQYWJUJFTQI-SXGWCWSVSA-N

• MDL： MFCD08461822
• Inchi： InChI=1S/C12H10F3NO4/c1-19-10(17)9(12(13,14)15)16-11(18)20-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3/b16-9-
• InChI Key： MUUYQYWJUJFTQI-SXGWCWSVSA-N
• SMILES： COC(=O)C(=NC(=O)OCC1=CC=CC=C1)C(F)(F)F

Computed Properties

• Exact Mass: 289.0562
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96

Additional information on Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-,methyl ester

Comprehensive Overview of Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-, methyl ester (CAS No. 128970-26-3)

Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-, methyl ester (CAS No. 128970-26-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and phenylmethoxycarbonyl imino groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a methyl ester moiety, enhances its reactivity and makes it a valuable building block in organic synthesis.

The compound's CAS No. 128970-26-3 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory filings. The presence of the trifluoro group in the molecule contributes to its stability and lipophilicity, properties that are highly sought after in the development of agrochemicals and pharmaceuticals. Recent trends in the chemical industry highlight a growing demand for fluorinated compounds due to their enhanced bioavailability and metabolic stability, making Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-, methyl ester a compound of interest.

In the context of current research, this compound is often explored for its potential applications in peptide mimetics and enzyme inhibitors. The phenylmethoxycarbonyl (Pmoc) protecting group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during coupling reactions. This feature aligns with the increasing focus on peptide-based therapeutics, a hot topic in the pharmaceutical industry. Researchers are also investigating its utility in click chemistry and bioorthogonal reactions, which are pivotal in drug discovery and bioconjugation.

From a synthetic perspective, the methyl ester functionality in CAS No. 128970-26-3 offers a convenient handle for further derivatization. This adaptability is crucial for chemists working on structure-activity relationship (SAR) studies, where minor modifications to the molecular scaffold can lead to significant changes in biological activity. The compound's compatibility with a wide range of reaction conditions further underscores its utility in high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are also paramount when working with Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-, methyl ester. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and prevent degradation. The compound's stability under various conditions makes it a reliable choice for long-term research projects, a factor that is increasingly important in sustainable chemistry practices.

In summary, Propanoic acid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-, methyl ester (CAS No. 128970-26-3) is a multifaceted compound with broad applications in medicinal chemistry and material science. Its unique structural features, including the trifluoro and Pmoc groups, position it as a valuable tool for researchers exploring new frontiers in synthetic and bioorganic chemistry. As the demand for fluorinated and peptide-based compounds continues to rise, this compound is poised to play a pivotal role in advancing scientific innovation.